Cas no 1105212-56-3 (1-(6-phenylpyridazin-3-yl)-N-[(pyridin-3-yl)methyl]piperidine-3-carboxamide)

• Product Name: 1-(6-phenylpyridazin-3-yl)-N-[(pyridin-3-yl)methyl]piperidine-3-carboxamide
• CAS No: 1105212-56-3
• MF: C₂₂H₂₃N₅O
• MW: 373.450924158096
• CID: 5845836
• PubChem ID: 44059737
• Update Time: 2025-10-28

1-(6-phenylpyridazin-3-yl)-N-[(pyridin-3-yl)methyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-phenylpyridazin-3-yl)-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide
• 1-(6-phenylpyridazin-3-yl)-N-[(pyridin-3-yl)methyl]piperidine-3-carboxamide
• AKOS021959615
• 1105212-56-3
• VU0646161-1
• F5527-0023

• Inchi： 1S/C22H23N5O/c28-22(24-15-17-6-4-12-23-14-17)19-9-5-13-27(16-19)21-11-10-20(25-26-21)18-7-2-1-3-8-18/h1-4,6-8,10-12,14,19H,5,9,13,15-16H2,(H,24,28)
• InChI Key： ODBFZKIZUHOHSG-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(C3=CC=CC=C3)C=C2)CCCC(C(NCC2=CC=CN=C2)=O)C1

Computed Properties

• Exact Mass: 373.19026037g/mol
• Monoisotopic Mass: 373.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-(6-phenylpyridazin-3-yl)-N-[(pyridin-3-yl)methyl]piperidine-3-carboxamide

Introducing 1-(6-phenylpyridazin-3-yl)-N-[(pyridin-3-yl)methyl]piperidine-3-carboxamide: A Promising Chemical Entity

The compound with CAS No. 1105212-56-3, known as 1-(6-phenylpyridazin-3-yl)-N-[(pyridin-3-yl)methyl]piperidine-3-carboxamide, has emerged as a significant entity in the field of organic chemistry and pharmacology. This molecule, characterized by its complex structure incorporating a pyridazine ring, a piperidine ring, and various substituents, has garnered attention due to its potential applications in drug discovery and material science.

Recent studies have highlighted the unique structural features of this compound, particularly the presence of a pyridazine moiety, which is known for its aromaticity and potential for electronic conjugation. The 6-phenyl substitution on the pyridazine ring adds further complexity to the molecule, potentially influencing its electronic properties and reactivity. Additionally, the piperidine ring introduces a degree of flexibility and hydrogen bonding capacity, which are crucial for interactions in biological systems.

One of the most intriguing aspects of this compound is its biochemical activity. Researchers have explored its potential as a modulator of cellular pathways, particularly in the context of cancer therapy. Preclinical studies suggest that 1-(6-phenylpyridazin-3-yl)-N... may inhibit key enzymes involved in tumor progression, making it a promising candidate for anti-cancer drug development.

The synthesis of this compound involves a multi-step process that showcases the ingenuity of modern organic chemistry techniques. The use of cross-coupling reactions and amidation strategies has enabled chemists to construct this intricate molecule with high precision. Moreover, the ability to fine-tune substituents on both the pyridazine and piperidine rings opens up possibilities for further optimization of its pharmacokinetic properties.

In terms of applications, this compound has shown potential in material science as well. Its rigid structure and conjugated system make it a candidate for use in organic electronics, such as in the development of new materials for solar cells or light-emitting diodes (LEDs). Initial experiments have demonstrated promising electronic properties, though further research is needed to fully realize its potential in these areas.

From an environmental standpoint, researchers are also investigating the degradation pathways of this compound to assess its environmental impact. Understanding how it breaks down under various conditions is crucial for ensuring sustainable practices in its production and application.

In conclusion, 1-(6-phenylpyridazin...) represents a fascinating intersection of chemistry and biology. Its unique structure, coupled with emerging insights into its biochemical and material properties, positions it as a valuable entity for future research and development across multiple disciplines.